Ethyl 2-benzyl-2-cyano-3-phenylpropanoate

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: ethyl 2-benzyl-2-cyano-3-phenylpropanoate
• InChI: InChI=1S/C19H19NO2/c1-2-22-18(21)19(15-20,13-16-9-5-3-6-10-16)14-17-11-7-4-8-12-17/h3-12H,2,13-14H2,1H3
• InChI Key: XJUHCRXGEPHJDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)(CC2=CC=CC=C2)C#N

Description

Ethyl 2-benzyl-2-cyano-3-phenylpropanoate is a useful research compound. Its molecular formula is C19H19NO2 and its molecular weight is 293.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl cyanoacetate (15.0 g, 0.133 mol) was dialkylated with benzyl bromide employing 1,8-diazabicyclo[5.4.0]undecene-7 as described by: Ono, N.; Yoshimura, T.; Tanikaga, R.; Kaji, A. Chem. Lett. 1977, 871-872. The obtained ethyl 2-benzyl-2-cyano-3-phenylpropionate (80% yield) was identical with the material described in Example 88. The ester was saponified to the corresponding carboxylic acid as previously described in Example 88. The title peptide was prepared under standard solid phase peptide conditions as examplified in Examples 1 and 2.